Cas no 851759-19-8 (Methyl 6-chloro-2-methylpyridine-3-carboxylate)

• Product Name: Methyl 6-chloro-2-methylpyridine-3-carboxylate
• CAS No: 851759-19-8
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD14155903
• CID: 1834405
• PubChem ID: 59650775
• Update Time: 2025-06-11

Methyl 6-chloro-2-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-2-methylnicotinate
• methylchlorochromenecarboxylate
• 6-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID METHYL ESTER
• AG-G-61724
• CTK5C7712
• methyl 6-chloro-2H-1-benzopyran-3-carboxylate
• methyl 6-chloro-2-methylpyridine-3-carboxylate
• AC1MC8Z2
• Bionet2_000028
• methyl 6-chloro-2-hydroxy-3,4-dihydro-1-naphthoate
• 3-Pyridinecarboxylic acid, 6-chloro-2-methyl-, methyl ester
• BBXGEZRYRMLKTJ-UHFFFAOYSA-N
• NE44335
• AK498942
• SY147104
• EN300-115443
• AS-47908
• 851759-19-8
• BJB75919
• DB-334714
• MFCD14155903
• 2-methyl-6-chloro-nicotinic acid methyl ester
• Z1255362268
• F16760
• CS-0139259
• methyl6-chloro-2-methylnicotinate
• SCHEMBL1246770
• AKOS026730307
• Methyl 6-chloro-2-methylpyridine-3-carboxylate

• MDL： MFCD14155903
• Inchi： 1S/C8H8ClNO2/c1-5-6(8(11)12-2)3-4-7(9)10-5/h3-4H,1-2H3
• InChI Key： BBXGEZRYRMLKTJ-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=NC(Cl)=CC=1)OC

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 2.1

Additional information on Methyl 6-chloro-2-methylpyridine-3-carboxylate

Comprehensive Overview of Methyl 6-chloro-2-methylpyridine-3-carboxylate (CAS No. 851759-19-8)

Methyl 6-chloro-2-methylpyridine-3-carboxylate (CAS No. 851759-19-8) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science research. Its molecular structure, featuring a pyridine ring with chloro and methyl ester functional groups, makes it a versatile building block for heterocyclic chemistry. The compound’s high purity and reactivity have garnered significant attention from researchers exploring novel drug candidates and crop protection agents.

In recent years, the demand for 6-chloro-2-methylpyridine derivatives has surged due to their role in developing biodegradable pesticides and non-toxic pharmaceutical excipients. A trending topic in scientific forums revolves around optimizing synthetic routes for this compound to enhance yield efficiency and reduce environmental impact. Researchers are also investigating its potential in catalysis and green chemistry applications, aligning with global sustainability goals.

The compound’s CAS No. 851759-19-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its industrial relevance. Common queries include "synthesis of Methyl 6-chloro-2-methylpyridine-3-carboxylate" and "safety data sheet for CAS 851759-19-8," indicating user interest in both practical synthesis and handling protocols. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with GMP standards in production.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalability to meet the needs of contract manufacturing organizations (CMOs). The compound’s stability under ambient storage conditions and compatibility with common solvents like ethanol and dichloromethane further enhance its utility. Innovations in continuous flow chemistry have recently been applied to its production, reducing waste and improving cost-efficiency.

Emerging studies highlight the role of Methyl 6-chloro-2-methylpyridine-3-carboxylate in metal-organic frameworks (MOFs) and electronic materials. Its structural motifs are being explored for organic semiconductors and ligand design in coordination chemistry. These interdisciplinary applications position the compound at the forefront of advanced material research, a hot topic in academic and industrial circles.

Regulatory compliance remains a key focus, with documentation such as Certificate of Analysis (CoA) and REACH registration ensuring safe trade across regions. Environmental concerns drive the development of eco-friendly alternatives to traditional synthesis methods, with enzymatic catalysis and microwave-assisted reactions gaining traction. This aligns with the broader shift toward sustainable chemical manufacturing.

In summary, Methyl 6-chloro-2-methylpyridine-3-carboxylate (CAS No. 851759-19-8) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span life sciences, agriculture, and materials engineering, making it a compound of enduring scientific and commercial value. Future research will likely explore its untapped potential in nanotechnology and bioconjugation, further expanding its industrial footprint.